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Compound of Interest

Compound Name: 3-(1-Piperidinyl)butanoic acid

CAS No.: 764633-91-2

Cat. No.: B1278994

Get Quote

Executive Summary
3-(1-Piperidinyl)butanoic acid (CAS: 764633-91-2 [free acid]; 237062-39-4 [HCl salt]) is a

specialized

-amino acid derivative featuring a piperidine ring attached to the

-carbon of a butyric acid backbone.[1][2] Unlike common

-amino acids, this compound serves as a critical scaffold in the synthesis of complex
pharmaceutical agents, including analgesics (e.g., thiambutene class) and peptidomimetics.

This guide provides a rigorous technical analysis for drug development professionals, focusing

on the Aza-Michael addition synthesis pathway, physiochemical stability, and its utility as a

versatile building block in medicinal chemistry.

Chemical Profile & Physiochemical Data[3][4]
The compound exists primarily as a zwitterion in its free acid form but is most commonly

handled as a hydrochloride salt to ensure stability and solubility in aqueous media.
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Property Data Notes

IUPAC Name 3-(piperidin-1-yl)butanoic acid
Also known as

-piperidinobutyric acid

Molecular Formula Free Acid

Molecular Weight 171.24 g/mol Free Acid

CAS Number (HCl) 237062-39-4 Preferred form for storage

CAS Number (Free) 764633-91-2 Zwitterionic form

pKa (Calculated) Acid: ~4.5; Base: ~9.8
Typical for

-amino acids

Solubility

High in

, MeOH; Low in
HCl salt is highly polar

Chirality 1 Chiral Center (C3)
Synthesized as racemate

unless catalyzed

Synthesis: The Aza-Michael Addition Protocol
The most atom-economical and scalable route to 3-(1-piperidinyl)butanoic acid is the Aza-

Michael addition of piperidine to crotonic acid. This reaction exploits the soft nucleophilicity of

the secondary amine (piperidine) and the electrophilic nature of the

-carbon in the

-unsaturated acid.

Mechanistic Pathway
The reaction proceeds via a 1,4-conjugate addition. Unlike 1,2-addition (which would form an

amide), the 1,4-addition is thermodynamically favored under controlled thermal conditions due

to the reversibility of the initial attack and the stability of the resulting zwitterion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1278994/docs?utm_src=pdf-body#3-1-piperidinyl-butanoic-acid-technical-monograph-synthesis-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:
Piperidine + Crotonic Acid

Transition State:
Nucleophilic Attack at C3

 1,4-Addition (Heat) Intermediate:
Enolate/Zwitterion

 C-N Bond Formation Product:
3-(1-Piperidinyl)butanoic Acid

 Proton Transfer (Tautomerization) 

Click to download full resolution via product page

Figure 1: Mechanistic flow of the Aza-Michael addition yielding the target

-amino acid.

Experimental Protocol (Bench Scale)
Objective: Synthesis of 3-(1-piperidinyl)butanoic acid hydrochloride (10g scale).

Reagents:

Crotonic Acid (trans-2-butenoic acid): 8.6 g (100 mmol)

Piperidine: 17.0 g (200 mmol) [2.0 eq to drive equilibrium]

Solvent: Toluene (for reflux) or Ethanol (for milder conditions)

Workup: Conc. HCl, Diethyl Ether

Step-by-Step Methodology:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve crotonic acid (8.6 g) in Toluene (50 mL).

Nucleophile Addition: Add piperidine (17.0 g) dropwise over 10 minutes. Note: The reaction is

exothermic; maintain temperature < 40°C during addition.

Reflux: Heat the mixture to reflux (110°C) for 6-12 hours. Monitor via TLC (Mobile phase:

MeOH/DCM 1:9) for the disappearance of crotonic acid.

Solvent Removal: Evaporate the toluene and excess piperidine under reduced pressure

(Rotavap) to yield a viscous oil (the crude free amino acid).
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Salt Formation: Dissolve the oil in absolute ethanol (20 mL). Place in an ice bath and slowly

add concentrated HCl (approx. 10 mL) until pH < 2.

Crystallization: Add diethyl ether (100 mL) to the ethanolic solution to precipitate the

hydrochloride salt. Triturate if necessary.

Filtration: Filter the white solid, wash with cold ether, and dry under vacuum.

Yield Expectation: 75-85%. Validation:

-NMR (

) should show a doublet at

1.2 ppm (methyl group) and a multiplet at

3.5 ppm (CH-N).

Pharmaceutical Applications & Utility
Precursor for Analgesics (Thiambutene Class)
3-(1-Piperidinyl)butanoic acid is the direct precursor to Piperidylthiambutene, a potent opioid

analgesic. The synthesis involves converting the acid to its ethyl ester, followed by a double

Grignard reaction with 2-thienylmagnesium bromide and subsequent dehydration.

Critical Note: While historically significant, this pathway is strictly regulated in many jurisdictions

due to the controlled status of the final product.
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3-(1-Piperidinyl)butanoic Acid

Ethyl Ester Derivative

 EtOH / H2SO4 

Intermediate:
Tertiary Alcohol

 2-ThienylMgBr (2 eq) 

Target:
Piperidylthiambutene

 H+ / Dehydration 
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Figure 2: Synthetic utility in the production of thiambutene-class analgesics.

Peptidomimetics & Foldamers
In modern drug discovery,

-amino acids like 3-(1-piperidinyl)butanoic acid are used to introduce specific conformational
constraints in peptides:

Proteolytic Stability: The

-backbone is resistant to standard proteases.

-Turn Induction: The bulky piperidine ring at the

-position forces the peptide backbone into specific turn geometries, useful for mimicking
protein epitopes.
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Safety & Handling Protocols
Hazard Classification:

Skin/Eye Irritant: The free amine and acid are irritants.

Bioactivity: As a GABA analog precursor, treat with caution regarding potential neuroactivity.

Handling Procedures:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Ventilation: Handle all piperidine-containing steps in a fume hood (Piperidine has a pungent,

amine-like odor and is toxic by inhalation).

Storage: Store the HCl salt in a desiccator at room temperature. It is hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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